Cas no 1778589-01-7 (ethyl 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylate)

• Product Name: ethyl 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylate
• CAS No: 1778589-01-7
• MF: C₁₅H₂₇NO₂
• MW: 253.380384683609
• CID: 6222977
• PubChem ID: 113591271
• Update Time: 2025-05-21

ethyl 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylate
• 1778589-01-7
• EN300-1455597
• ethyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate

• Inchi： 1S/C15H27NO2/c1-4-18-13(17)12-10-16-11-15(12)7-5-6-14(2,3)8-9-15/h12,16H,4-11H2,1-3H3
• InChI Key： URVZUVNTZOKJOL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCC21CCCC(C)(C)CC2)=O

Computed Properties

• Exact Mass: 253.204179104g/mol
• Monoisotopic Mass: 253.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 8,8-dimethyl-2-azaspiro4.6undecane-4-carboxylate

Ethyl 8,8-Dimethyl-2-Azaspiro[4.6]Undecane-4-Carboxylate: A Comprehensive Overview

Ethyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate (CAS No. 1778589-01-7) is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of azaspiro compounds, which are known for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The spiro ring system in this molecule consists of two fused rings: a six-membered ring and a four-membered ring, creating a rigid and compact structure that contributes to its stability and reactivity.

The azaspiro framework is particularly interesting due to its ability to mimic natural product motifs found in various bioactive molecules. Recent studies have highlighted the potential of such compounds in drug discovery, especially in targeting protein-protein interactions (PPIs), which are often challenging to modulate due to their large and flat interaction surfaces. For instance, researchers have explored the use of spirocyclic compounds as inhibitors of PPIs involved in diseases such as cancer and neurodegenerative disorders.

One of the key features of ethyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate is its carboxylate group, which can participate in hydrogen bonding and other non-covalent interactions. This functional group plays a crucial role in enhancing the compound's bioavailability and binding affinity to target proteins. Additionally, the dimethyl substituents at position 8 provide steric bulk, which can influence the compound's pharmacokinetic properties and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of spirocyclic compounds like ethyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate with greater accuracy. For example, molecular docking studies have revealed that this compound exhibits promising binding affinities towards several therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound for drug development.

In terms of synthesis, ethyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate can be prepared through various routes, including cyclocondensation reactions and ring-closing metathesis. The choice of synthetic method depends on the availability of starting materials and the desired stereochemistry of the product. Researchers have also explored green chemistry approaches to synthesize this compound, aiming to reduce environmental impact while maintaining high yields.

The spirocyclic nature of this compound makes it an attractive candidate for exploring conformational restrictions in drug design. By introducing rigidity into molecular structures, spiro systems can enhance selectivity and reduce conformational flexibility, which are critical factors in optimizing drug-like properties such as potency and specificity.

Furthermore, ethyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate has shown potential in materials science applications. Its unique structure can be utilized in designing advanced polymers or supramolecular assemblies with tailored mechanical and electronic properties. Recent studies have demonstrated that spirocyclic compounds can serve as building blocks for self-healing materials and stimuli-responsive systems.

In conclusion, ethyl 8,8-dimethyl-2-azaspiro[4.6]undecane-4-carboxylate (CAS No. 1778589-01-7) is a versatile compound with significant potential across multiple disciplines. Its spirocyclic framework, functional groups such as the carboxylate, and steric substituents like dimethyl groups contribute to its unique properties and applications. As research continues to uncover new insights into its biological activity and synthetic possibilities, this compound is poised to play a pivotal role in advancing both pharmaceutical and materials science.